4-benzyl-N-(2,5-dimethylphenyl)-1-piperazinecarbothioamide

• IUPAC Name: 4-benzyl-N-(2,5-dimethylphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C20H25N3S/c1-16-8-9-17(2)19(14-16)21-20(24)23-12-10-22(11-13-23)15-18-6-4-3-5-7-18/h3-9,14H,10-13,15H2,1-2H3,(H,21,24)
• InChI Key: OPKLBKQUDBMWRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=S)N2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C20H25N3S
• Molecular Weight: 339.5 g/mol

Description

4-benzyl-N-(2,5-dimethylphenyl)-1-piperazinecarbothioamide, also known as BDPT, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of piperazine derivatives, which are known to exhibit a wide range of pharmacological activities. We will also list future directions for the research on this compound.

Mechanism of Action

The exact mechanism of action of 4-benzyl-N-(2,5-dimethylphenyl)-1-piperazinecarbothioamide is not fully understood. However, it is believed to act as a partial agonist or antagonist for certain serotonin receptor subtypes. By modulating the activity of these receptors, this compound can affect various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. In animal studies, it has been shown to affect various behaviors, including locomotor activity, anxiety-like behavior, and aggression. It has also been shown to affect various physiological processes, including body temperature regulation and hormone secretion.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-benzyl-N-(2,5-dimethylphenyl)-1-piperazinecarbothioamide in lab experiments is its high selectivity for certain serotonin receptor subtypes. This allows researchers to study the function of these receptors in a more specific manner. However, one of the limitations of using this compound is its potential toxicity. High doses of this compound have been shown to cause liver damage in animal studies.

Future Directions

There are several future directions for the research on 4-benzyl-N-(2,5-dimethylphenyl)-1-piperazinecarbothioamide. One area of interest is its potential applications in the treatment of psychiatric disorders, such as depression and anxiety. Another area of interest is its potential use as a tool for studying the function of serotonin receptors in various physiological processes. Further research is needed to fully understand the mechanism of action and potential applications of this compound.

Synthesis Methods

The synthesis of 4-benzyl-N-(2,5-dimethylphenyl)-1-piperazinecarbothioamide involves the reaction of 2,5-dimethylphenylpiperazine with benzyl isothiocyanate. The resulting product is then purified using chromatography techniques. The purity and yield of the final product can be optimized by adjusting the reaction conditions and purification methods.

Scientific Research Applications

4-benzyl-N-(2,5-dimethylphenyl)-1-piperazinecarbothioamide has shown potential applications in various scientific research fields. One of the major areas of interest is its use as a ligand for serotonin receptors. Serotonin receptors are involved in various physiological processes, including mood regulation, appetite, and sleep. This compound has been shown to exhibit high affinity and selectivity for certain serotonin receptor subtypes, which makes it a valuable tool for studying the function of these receptors.